Cas no 25787-08-0 (Benzamide,3,5-bis[[[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amino]carbonyl]amino]-N,N-diethyl-,hydrochloride (1:2))

• Product name: Benzamide,3,5-bis[[[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amino]carbonyl]amino]-N,N-diethyl-,hydrochloride (1:2)
• CAS No: 25787-08-0
• MF: C₃₁H₃₅N₉O₃^.₂CLH
• MW: 581.6681
• CID: 290374
• PubChem ID: 24188156

Benzamide,3,5-bis[[[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amino]carbonyl]amino]-N,N-diethyl-,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzamide,3,5-bis[[[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]amino]carbonyl]amino]-N,N-diethyl-,hydrochloride (1:2)
• 3,5-bis[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoylamino]-N,N-diethylbenzamide,hydrochloride
• NSC72570
• NSC-72570
• DTXSID70637463
• 3,5-Bis({[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoyl}amino)-N,N-diethylbenzamide--hydrogen chloride (1/1)
• 25787-08-0

• Inchi： InChI=1S/C31H35N9O3/c1-3-40(4-2)29(41)22-17-25(38-30(42)36-23-9-5-20(6-10-23)27-32-13-14-33-27)19-26(18-22)39-31(43)37-24-11-7-21(8-12-24)28-34-15-16-35-28/h5-12,17-19H,3-4,13-16H2,1-2H3,(H,32,33)(H,34,35)(H2,36,38,42)(H2,37,39,43)
• InChI Key： OVFTXBCFRHAXNF-UHFFFAOYSA-N
• SMILES： CCN(C(C1=CC(NC(NC2=CC=C(C3NCCN=3)C=C2)=O)=CC(NC(NC2=CC=C(C3NCCN=3)C=C2)=O)=C1)=O)CC

Computed Properties

• Exact Mass: 581.28665
• Monoisotopic Mass: 617.2629637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 962
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 151.35
• LogP: 4.77900